Cas no 2101206-20-4 (5-(benzyl(tert-butoxycarbonyl)amino)-4,4-difluoro-2-methylpentanoic acid)

• Product Name: 5-(benzyl(tert-butoxycarbonyl)amino)-4,4-difluoro-2-methylpentanoic acid
• CAS No: 2101206-20-4
• MF: C₁₈H₂₅F₂NO₄
• MW: 357.392212629318
• CID: 4637120
• Update Time: 2025-05-20

5-(benzyl(tert-butoxycarbonyl)amino)-4,4-difluoro-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(benzyl(tert-butoxycarbonyl)amino)-4,4-difluoro-2-methylpentanoic acid

• Inchi： 1S/C18H25F2NO4/c1-13(15(22)23)10-18(19,20)12-21(16(24)25-17(2,3)4)11-14-8-6-5-7-9-14/h5-9,13H,10-12H2,1-4H3,(H,22,23)
• InChI Key： QJPUGVDUNLVIJL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CC(F)(F)CN(C(OC(C)(C)C)=O)CC1=CC=CC=C1

Additional information on 5-(benzyl(tert-butoxycarbonyl)amino)-4,4-difluoro-2-methylpentanoic acid

Comprehensive Overview of 5-(benzyl(tert-butoxycarbonyl)amino)-4,4-difluoro-2-methylpentanoic acid (CAS No. 2101206-20-4)

5-(benzyl(tert-butoxycarbonyl)amino)-4,4-difluoro-2-methylpentanoic acid (CAS No. 2101206-20-4) is a fluorinated organic compound with significant applications in pharmaceutical and biochemical research. This compound features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc)-protected amine, a benzyl group, and a difluoromethyl moiety, which contribute to its versatility in synthetic chemistry. Researchers often utilize this compound as a building block for peptide modifications and drug discovery, particularly in the development of protease inhibitors and fluorinated analogs of bioactive molecules.

The Boc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), where the tert-butoxycarbonyl group serves as a temporary protecting group for amines. The presence of difluoro substituents enhances the metabolic stability of resulting peptides, making it a sought-after intermediate in medicinal chemistry. Recent studies highlight its role in optimizing drug candidates for improved pharmacokinetic properties, aligning with the growing demand for fluorinated pharmaceuticals in treating diseases like cancer and neurodegenerative disorders.

In the context of green chemistry, the synthesis of 5-(benzyl(tert-butoxycarbonyl)amino)-4,4-difluoro-2-methylpentanoic acid has garnered attention due to the increasing focus on sustainable fluorination methods. Researchers are exploring catalytic fluorination techniques to reduce environmental impact, addressing concerns about traditional fluorinating agents. This aligns with trends in AI-driven drug discovery, where computational tools predict optimal fluorination sites to enhance compound efficacy—a topic frequently searched in scientific databases.

The compound’s benzyl group also enables selective deprotection strategies, facilitating orthogonal synthesis approaches. This feature is critical for constructing complex molecules with multiple functional groups, a common challenge in peptide-based therapeutics. Additionally, its methylpentanoic acid backbone provides structural rigidity, which is advantageous in designing conformationally constrained analogs for target engagement studies.

From a commercial perspective, CAS No. 2101206-20-4 is cataloged by specialty chemical suppliers catering to high-value research applications. Its pricing and availability are often queried alongside related keywords like "Boc-amino acid derivatives" and "fluorinated building blocks". The compound’s stability under standard storage conditions (typically 2–8°C) ensures broad accessibility for laboratories worldwide.

Emerging applications include its use in PROTAC (Proteolysis-Targeting Chimera) development, where fluorinated linkers improve cellular permeability. This connects to trending searches about "next-generation protein degraders" and "fluorine in drug design". Furthermore, its role in bioorthogonal chemistry—enabling selective labeling of biomolecules—positions it as a tool for advanced imaging and diagnostics research.

Analytical characterization of this compound typically involves NMR (¹H/¹³C/¹⁹F), HPLC, and mass spectrometry, with data frequently shared in peer-reviewed publications. Researchers often compare its spectroscopic profiles with those of non-fluorinated analogs to elucidate structure-activity relationships—a practice highlighted in recent open-access chemistry journals.